Cas no 83616-07-3 (2,4,4'-trihydroxy benzalacetophenone)

• Product Name: 2,4,4'-trihydroxy benzalacetophenone
• CAS No: 83616-07-3
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 989000
• PubChem ID: 5057077
• Update Time: 2025-04-20

2,4,4'-trihydroxy benzalacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,4,4'-trihydroxy benzalacetophenone
• SY048111
• VDYSHUXENHRSOO-UHFFFAOYSA-N
• MFCD00049007
• DTXSID301003600
• 3-(2,4-dihydroxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• 2,4,4'-Trihydroxychalcone
• 83616-07-3
• 2,4,4'-Trihydroxychalone

• Inchi： 1S/C15H12O4/c16-12-5-1-10(2-6-12)14(18)8-4-11-3-7-13(17)9-15(11)19/h1-9,16-17,19H
• InChI Key： VDYSHUXENHRSOO-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C=CC(C1C=CC(=CC=1)O)=O)O

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 256.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 2.6

Experimental Properties

• PSA: 77.76000
• LogP: 2.69950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones